Cas no 944109-65-3 (4-chloro-5-methoxy-indan-1-one)

4-chloro-5-methoxy-indan-1-one structure

944109-65-3 structure

Product Name:4-chloro-5-methoxy-indan-1-one

CAS No:944109-65-3

MF:C₁₀H₉ClO₂

MW:196.630262136459

MDL:MFCD09836228

CID:1030237

PubChem ID:329760978

Update Time:2024-10-25

4-chloro-5-methoxy-indan-1-one Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-5-methoxy-2,3-dihydro-1H-inden-1-one
- 4-CHLORO-5-METHOXY-1-INDANONE
- 4-chloro-5-methoxy-2,3-dihydroinden-1-one
- 1H-INDEN-1-ONE, 4-CHLORO-2,3-DIHYDRO-5-METHOXY-
- AMOT0880
- 4-chloro-5-methoxyindan-1-one
- BCP21238
- RW3783
- FCH1122968
- AK134148
- AX8255699
- AK00767582
- 4-Chloro-2,3-dihydro-5-methoxy-1H-inden-1-one (ACI)
- 4-chloro-5-methoxy-indan-1-one
- MDL： MFCD09836228
- Inchi： 1S/C10H9ClO2/c1-13-9-5-3-6-7(10(9)11)2-4-8(6)12/h3,5H,2,4H2,1H3
- InChI Key： RNDMOLOBKVJEMH-UHFFFAOYSA-N
- SMILES： O=C1CCC2C1=CC=C(C=2Cl)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 217
Topological Polar Surface Area: 26.3

Experimental Properties

Melting Point: 124-128 °C

4-chloro-5-methoxy-indan-1-one Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Hazardous Material Identification：

4-chloro-5-methoxy-indan-1-one Pricemore >>

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Chemenu	CM129987-1g	4-chloro-5-methoxy-2,3-dihydro-1H-inden-1-one	944109-65-3	95%	1g	$206	2021-06-17
Chemenu	CM129987-5g	4-chloro-5-methoxy-2,3-dihydro-1H-inden-1-one	944109-65-3	95%	5g	$879	2021-06-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MW868-50mg	4-chloro-5-methoxy-indan-1-one	944109-65-3	95+%	50mg	225.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MW868-200mg	4-chloro-5-methoxy-indan-1-one	944109-65-3	95+%	200mg	576.0CNY	2021-07-12
TRC	C375393-2.5mg	4-chloro-5-methoxy-1-indanone	944109-65-3		2.5mg	$ 50.00	2022-04-01
TRC	C375393-5mg	4-chloro-5-methoxy-1-indanone	944109-65-3		5mg	$ 65.00	2022-04-01
TRC	C375393-25mg	4-chloro-5-methoxy-1-indanone	944109-65-3		25mg	$ 80.00	2022-04-01
Apollo Scientific	OR938838-1g	4-Chloro-5-methoxy-1-indanone	944109-65-3	98+%	1g	£106.00	2025-02-20
Apollo Scientific	OR938838-5g	4-Chloro-5-methoxy-1-indanone	944109-65-3	98+%	5g	£520.00	2025-02-20
Chemenu	CM129987-1g	4-chloro-5-methoxy-2,3-dihydro-1H-inden-1-one	944109-65-3	95%	1g	$229	2024-07-19

4-chloro-5-methoxy-indan-1-one Production Method

Production Method 1

5111-70-6

944109-65-3

Reaction Conditions

1.1 Solvents: Acetic acid ; rt → 14 °C
1.2 Reagents: Sodium hypochlorite Solvents: Water ; 2.5 h, 14 - 17 °C; 14 °C → 10 °C; 20 min, 10 °C; 10 °C → 2 °C; 30 min, 0 - 2 °C

Reference

: Preparation of substituted 2-hydroxygibba-1(10a),2,4,4b-tetraen-6-ones

, World Intellectual Property Organization, , ,

Production Method 2

5111-70-6

944109-65-3

Reaction Conditions

1.1 Reagents: Sodium hypochlorite Solvents: Acetic acid ; 14 °C
1.2 Solvents: Water ; 14 °C; 2.5 h, < 17 °C; 20 min, < 10 °C; cooled; 30 min, 0 - 2 °C

Reference

: Development of a Phase Transfer Catalyzed Asymmetric Synthesis for an Estrogen Receptor Beta Selective Agonist

Scott, Jeremy P.; Ashwood, Michael S.; Brands, Karel M. J.; Brewer, Sarah E.; Cowden, Cameron J.; et al, Organic Process Research & Development, 2008, 12(4), 723-730